Cas no 15199-06-1 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-)
15199-06-1 structure
Product Name:4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-
CAS No:15199-06-1
MF:C13H11N3O2
MW:241.245342493057
CID:174526
PubChem ID:135449836
Update Time:2025-04-19
4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-
- 6-benzoyl-5,7-dihydro-1H-pyrrolo[3,4-d]pyrimidin-4-one
- 6-benzoyl-1,5,6,7-tetrahydro-4h-pyrrolo[3,4-d]pyrimidin-4-one
- 6-benzoyl-3,5,6,7-tetrahydro-pyrrolo[3,4-d]pyrimidin-4-one
- 6-Benzoyl-4-hydroxy-6,7-dihydro-5H-pyrrolo< 3,4-d> pyrimidin
- AC1L6RIL
- AC1Q5KIO
- AG-J-36099
- AR-1H0995
- CTK4C7278
- NSC116522
- DTXSID40297538
- 6-Benzoyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
- 15199-06-1
- NSC-116522
- 6-benzoyl-3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one
-
- Inchi: 1S/C13H11N3O2/c17-12-10-6-16(7-11(10)14-8-15-12)13(18)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15,17)
- InChI Key: KEHBUYXVILPJAE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1CC2=C(C(NC=N2)=O)C1
Computed Properties
- Exact Mass: 241.08523
- Monoisotopic Mass: 241.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.77
4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
15199-06-1 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk